Cas no 26638-29-9 (Benzenesulfonic acid,ethenyl-, potassium salt (9CI))

• Product Name: Benzenesulfonic acid,ethenyl-, potassium salt (9CI)
• CAS No: 26638-29-9
• MF: C₈H₇KO₃S
• MW: 222.302682161331
• CID: 249872
• PubChem ID: 3083856
• Update Time: 2025-04-19

Benzenesulfonic acid,ethenyl-, potassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,ethenyl-, potassium salt (9CI)
• PotassiuM p-styrene sulfonate
• P-STYRENESULFONIC ACID POTASSIUM SALT
• 4-STYRENESULFONIC ACID,POTASSIUM SALT
• 4-VINYLBENZENESULFONIC ACID,POTASSIUM SALT
• 26638-29-9
• HWDDJFFLFNQAFQ-UHFFFAOYSA-M
• potassium4-ethenylbenzene-1-sulfonate
• potassium 4-vinylbenzenesulfonate
• potassium;4-ethenylbenzenesulfonate
• 4-VINYLBENZENESULFONIC ACID POTASSIUM SA LT
• NS00083589
• EN300-212451
• P-STYRENESULFONICACIDPOTASSIUMSALT
• SCHEMBL331671
• FT-0638625
• potassium 4-ethenylbenzene-1-sulfonate
• potassium p-styrenesulfonate
• EINECS 224-919-3
• DTXSID50196543
• 4551-90-0
• Potassium p-vinylbenzenesulphonate

• Inchi： 1S/C8H8O3S.K/c1-2-7-3-5-8(6-4-7)12(9,10)11;/h2-6H,1H2,(H,9,10,11);/q;+1/p-1
• InChI Key： HWDDJFFLFNQAFQ-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=CC(C=C)=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 221.97500
• Monoisotopic Mass: 221.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2

Experimental Properties

• PSA: 65.58000
• LogP: 2.31450

Benzenesulfonic acid,ethenyl-, potassium salt (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38